Cas no 546084-65-5 (1H-Pyrrolizine-7a(5H)-carbonitrile,tetrahydro-1,7-dimethyl-,(1R,7R)-rel-(9CI))
546084-65-5 structure
Product Name:1H-Pyrrolizine-7a(5H)-carbonitrile,tetrahydro-1,7-dimethyl-,(1R,7R)-rel-(9CI)
CAS No:546084-65-5
MF:C10H16N2
MW:164.247442245483
CID:942171
PubChem ID:170987897
Update Time:2025-04-19
1H-Pyrrolizine-7a(5H)-carbonitrile,tetrahydro-1,7-dimethyl-,(1R,7R)-rel-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolizine-7a(5H)-carbonitrile,tetrahydro-1,7-dimethyl-,(1R,7R)-rel-(9CI)
- DB-246731
- (1R,7r)-1,7-dimethyltetrahydro-1H-pyrrolizine-7a(5h)-carbonitrile
- 546084-65-5
-
- Inchi: 1S/C10H16N2/c1-8-3-5-12-6-4-9(2)10(8,12)7-11/h8-9H,3-6H2,1-2H3/t8-,9-/m1/s1
- InChI Key: GLMAQEZFKHXEBS-RKDXNWHRSA-N
- SMILES: N12CC[C@@H](C)C1(C#N)[C@H](C)CC2
Computed Properties
- Exact Mass: 164.131348519g/mol
- Monoisotopic Mass: 164.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 27Ų
1H-Pyrrolizine-7a(5H)-carbonitrile,tetrahydro-1,7-dimethyl-,(1R,7R)-rel-(9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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